Cas no 923155-67-3 (1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione)

• Product Name: 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione
• CAS No: 923155-67-3
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• CID: 844559
• PubChem ID: 16226818
• Update Time: 2025-05-30

1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(CHLOROACETYL)-1,4-DIAZASPIRO[5.5]UNDECANE-3,5-DIONE
• 1-(2-chloroacetyl)-1,4-diazaspiro[5.5]undecane-3,5-dione
• EN300-15362
• 923155-67-3
• AKOS027427184
• J-503521
• CS-0235177
• Z134953152
• G76109
• 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione

• MDL： MFCD08691073
• Inchi： 1S/C11H15ClN2O3/c12-6-9(16)14-7-8(15)13-10(17)11(14)4-2-1-3-5-11/h1-7H2,(H,13,15,17)
• InChI Key： YQYBUNIJKFFJKB-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(NC(C21CCCCC2)=O)=O)=O

Computed Properties

• Exact Mass: 258.0771200g/mol
• Monoisotopic Mass: 258.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Additional information on 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione

Introduction to 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione (CAS No. 923155-67-3)

1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione is a highly specialized organic compound characterized by its unique spirocyclic and heterocyclic architecture. This compound, identified by its Chemical Abstracts Service (CAS) number 923155-67-3, has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and molecular research. The presence of both chloroacetyl and diazaspiro functional groups makes it a versatile intermediate for synthesizing complex molecules with therapeutic relevance.

The molecular framework of 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione consists of a spirocyclic core formed by the fusion of a seven-membered azacycloalkane ring with a ten-membered undecane ring. This structural motif imparts unique electronic and steric properties, making it an attractive scaffold for designing novel bioactive compounds. The chloroacetyl substituent at the 1-position introduces reactivity that can be exploited for further functionalization, while the diazaspiro core provides rigidity and conformational control, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in developing small-molecule drugs with improved pharmacokinetic profiles. The spirocyclic structure of 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione offers several advantages over linear or cyclic analogs, including enhanced binding affinity and reduced metabolic degradation. These properties make it a promising candidate for further exploration in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of bioactive molecules targeting various disease pathways. For instance, studies have demonstrated that derivatives of spirocyclic compounds can exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer progression. The chloroacetyl moiety is particularly valuable in this context, as it can be readily modified to introduce additional functional groups that enhance binding interactions with biological targets.

The synthesis of 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and ring-closing metathesis, have been employed to construct the spirocyclic core efficiently. These techniques not only improve the scalability of production but also allow for the introduction of structural diversity into libraries of spirocyclic compounds for high-throughput screening.

In recent years, computational chemistry has played an increasingly important role in the design and optimization of spirocyclic scaffolds like 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione. Molecular modeling studies have provided insights into the conformational preferences and electronic properties of this compound, guiding the development of more effective synthetic routes and predicting its behavior in biological systems. Such computational approaches are essential for accelerating the discovery process in modern drug development.

The pharmacological potential of 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione has been explored in several preclinical studies aimed at identifying novel therapeutic targets. Researchers have focused on its ability to modulate protein-protein interactions and enzyme activities relevant to neurological disorders and metabolic diseases. The unique structural features of this compound make it a valuable tool for investigating the mechanisms underlying these conditions and for developing targeted interventions.

Future directions in the study of 1-(2-Chloroacetyl)-1,4-diazaspiro5.5undecane-3,5-dione may include its use as a building block for designing next-generation therapeutics with improved efficacy and safety profiles. By leveraging cutting-edge synthetic strategies and interdisciplinary collaboration between chemists and biologists, researchers can harness the full potential of this compound to address unmet medical needs.